![molecular formula C10H13BrFNO2S B7575600 N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine](/img/structure/B7575600.png)
N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine, commonly known as 'BFE', is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFE is a member of the amphetamine class of drugs and is structurally similar to other psychoactive substances such as MDMA and methamphetamine.
Mechanism of Action
BFE acts as a potent inhibitor of the dopamine and serotonin transporters, which leads to an increase in the extracellular levels of these neurotransmitters. This increase in neurotransmitter levels is thought to be responsible for the therapeutic effects of BFE in treating various mental health disorders.
Biochemical and Physiological Effects:
BFE has been shown to have a range of effects on the body, including increased heart rate, blood pressure, and body temperature. It also has the potential to induce feelings of euphoria, increased sociability, and heightened sensory perception.
Advantages and Limitations for Lab Experiments
One of the main advantages of BFE for laboratory experiments is its high potency and selectivity for the dopamine and serotonin transporters. This makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, due to its psychoactive effects, BFE must be handled with care and caution in laboratory settings.
Future Directions
There are several potential future directions for research on BFE. One area of interest is the development of novel therapeutic agents based on the structure of BFE that may have improved efficacy and reduced side effects. Additionally, further studies are needed to fully understand the long-term effects of BFE use and its potential for abuse and addiction.
In conclusion, N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine, or BFE, is a chemical compound with significant potential for use in the treatment of various neurological and psychiatric disorders. Its unique mechanism of action and potent effects on neurotransmitter levels make it a valuable tool for scientific research. However, caution must be exercised in its use due to its psychoactive effects and potential for abuse. Further research is needed to fully understand the therapeutic potential and limitations of BFE.
Synthesis Methods
The synthesis of BFE involves the reaction of 2-bromo-4-fluorobenzyl chloride with 2-methylsulfonylethanamine in the presence of a base. The resulting product is then purified through recrystallization to obtain a highly pure form of BFE.
Scientific Research Applications
BFE has been studied extensively for its potential use in treating various neurological and psychiatric disorders such as depression, anxiety, and addiction. Studies have shown that BFE has a unique mechanism of action that involves the modulation of neurotransmitter levels in the brain, specifically dopamine and serotonin.
properties
IUPAC Name |
N-[(2-bromo-4-fluorophenyl)methyl]-2-methylsulfonylethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrFNO2S/c1-16(14,15)5-4-13-7-8-2-3-9(12)6-10(8)11/h2-3,6,13H,4-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQSBJIUDPUYFIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCNCC1=C(C=C(C=C1)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrFNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Bromo-4-fluorobenzyl)-2-(methylsulfonyl)ethan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.